1-[(3,4-dimethylphenyl)sulfonyl]-5-nitro-1H-benzimidazole

• IUPAC Name: 1-(3,4-dimethylphenyl)sulfonyl-5-nitrobenzimidazole
• InChI: InChI=1S/C15H13N3O4S/c1-10-3-5-13(7-11(10)2)23(21,22)17-9-16-14-8-12(18(19)20)4-6-15(14)17/h3-9H,1-2H3
• InChI Key: PCBUKBMZHNZWFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2C=NC3=C2C=CC(=C3)[N+](=O)[O-])C
• Molecular Formula: C15H13N3O4S
• DSSTOX Substance ID: DTXSID20386792
• Molecular Weight: 331.3 g/mol
• CAS RN: 5850-24-8

Description

1-[(3,4-dimethylphenyl)sulfonyl]-5-nitro-1H-benzimidazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a benzimidazole derivative that has been synthesized using various methods and has been found to have promising biological effects.

Mechanism of Action

The mechanism of action of 1-[(3,4-dimethylphenyl)sulfonyl]-5-nitro-1H-benzimidazole is not fully understood. However, studies have suggested that it may act by inhibiting specific enzymes or proteins involved in cellular processes such as DNA replication and cell division. It may also interact with cellular membranes and disrupt their function.
Biochemical and Physiological Effects:
1-[(3,4-dimethylphenyl)sulfonyl]-5-nitro-1H-benzimidazole has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of specific enzymes such as DNA polymerase and topoisomerase. It has also been found to induce oxidative stress and apoptosis in cancer cells. In animal models, it has been found to reduce inflammation and improve wound healing.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[(3,4-dimethylphenyl)sulfonyl]-5-nitro-1H-benzimidazole in lab experiments is its ability to inhibit the growth of various microorganisms, including drug-resistant strains. This makes it a potential candidate for developing new antimicrobial agents. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research on 1-[(3,4-dimethylphenyl)sulfonyl]-5-nitro-1H-benzimidazole. One of the areas of interest is its potential as an anticancer agent. Further studies are needed to investigate its mechanism of action and optimize its therapeutic potential. Another area of interest is its potential as an antimicrobial agent. Studies are needed to evaluate its efficacy against various microorganisms and to develop new derivatives with improved activity. Additionally, the potential of this compound as an anti-inflammatory agent and wound healing agent should be further explored.

Synthesis Methods

The synthesis of 1-[(3,4-dimethylphenyl)sulfonyl]-5-nitro-1H-benzimidazole has been achieved using different methods. One of the most common methods involves the reaction of 3,4-dimethylbenzenesulfonyl chloride with 5-nitro-1,2-phenylenediamine in the presence of a base. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-[(3,4-dimethylphenyl)sulfonyl]-5-nitro-1H-benzimidazole has been extensively studied for its potential therapeutic applications. It has been found to have antimicrobial, anticancer, and anti-inflammatory properties. Studies have shown that this compound can inhibit the growth of various bacteria and fungi, including drug-resistant strains. It has also been found to induce apoptosis in cancer cells and reduce inflammation in animal models.